Cas no 61712-32-1 (Benzenesulfonamide, 3,5-dichloro-4-hydroxy-N,N-dimethyl-)

• Product Name: Benzenesulfonamide, 3,5-dichloro-4-hydroxy-N,N-dimethyl-
• CAS No: 61712-32-1
• MF: C₈H₉Cl₂NO₃S
• MW: 270.132959127426
• CID: 468956
• PubChem ID: 12526992
• Update Time: 2025-04-19

Benzenesulfonamide, 3,5-dichloro-4-hydroxy-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3,5-dichloro-4-hydroxy-N,N-dimethyl-
• 3,5-dichloro-4-hydroxy-N,N-dimethylbenzenesulfonamide
• 3,5-Dichloro-4-hydroxy-N,N-dimethylbenzene-1-sulfonamide
• SCHEMBL11646801
• DTXSID50501390
• 61712-32-1

• Inchi： 1S/C8H9Cl2NO3S/c1-11(2)15(13,14)5-3-6(9)8(12)7(10)4-5/h3-4,12H,1-2H3
• InChI Key： XNKQQXQWLBYUNQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)S(N(C)C)(=O)=O)Cl)O

Computed Properties

• Exact Mass: 268.96817
• Monoisotopic Mass: 268.9680197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 57.61